Cas no 219583-10-5 (Zafirlukast M1 Metabolite)
Zafirlukast M1 Metabolite structure
Product Name:Zafirlukast M1 Metabolite
CAS No:219583-10-5
MF:C25H25N3O4S
MW:463.548704862595
CID:66994
PubChem ID:11454035
Update Time:2025-04-18
Zafirlukast M1 Metabolite Chemical and Physical Properties
Names and Identifiers
-
- 4-[(5-Amino-1-methyl-1H-indol-3-yl)methyl]-3-methoxy-N-[(2-methylphenyl)sulfonyl]benzamide
- 4-[(5-amino-1-methylindol-3-yl)methyl]-3-methoxy-N-(2-methylphenyl)sulfonylbenzamide
- Zafirlukast M1 Metabolite
- 4-[(5-Amino-1-methyl-1H-indol-3-yl)methyl]-3-methoxy-N-(2-methylbenzene-1-sulfonyl)benzamide
- 219583-10-5
- SCHEMBL13772139
- DTXSID60466385
-
- Inchi: 1S/C25H25N3O4S/c1-16-6-4-5-7-24(16)33(30,31)27-25(29)18-9-8-17(23(13-18)32-3)12-19-15-28(2)22-11-10-20(26)14-21(19)22/h4-11,13-15H,12,26H2,1-3H3,(H,27,29)
- InChI Key: HNBZIIQASMYNPG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C)(NC(C1C=CC(=C(C=1)OC)CC1=CN(C)C2C=CC(=CC1=2)N)=O)(=O)=O
Computed Properties
- Exact Mass: 463.15675
- Monoisotopic Mass: 463.15657746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 785
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.30
- PSA: 103.42
Zafirlukast M1 Metabolite Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Z125040-10mg |
Zafirlukast M1 Metabolite |
219583-10-5 | 10mg |
$253.00 | 2023-05-17 | ||
| TRC | Z125040-50mg |
Zafirlukast M1 Metabolite |
219583-10-5 | 50mg |
$1016.00 | 2023-05-17 | ||
| TRC | Z125040-100mg |
Zafirlukast M1 Metabolite |
219583-10-5 | 100mg |
$1918.00 | 2023-05-17 | ||
| TRC | Z125040-25mg |
Zafirlukast M1 Metabolite |
219583-10-5 | 25mg |
$540.00 | 2023-05-17 | ||
| TRC | Z125040-250mg |
Zafirlukast M1 Metabolite |
219583-10-5 | 250mg |
$ 3000.00 | 2023-09-05 |
Zafirlukast M1 Metabolite Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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